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Introduction
The oxidation of secondary alcohols to ketones is a fundamental transformation in organic

synthesis. One of the most established and efficient methods for this conversion is the Jones

oxidation.[1][2][3] This reaction utilizes Jones reagent, a solution of chromium trioxide (CrO₃) or

potassium dichromate (K₂Cr₂O₇) in aqueous sulfuric acid and acetone.[1][4] The oxidation is

typically rapid, exothermic, and results in high yields. While effective, it is crucial to note that all

chromium(VI) compounds are toxic and carcinogenic, necessitating strict safety protocols

during handling and disposal. These notes provide a detailed protocol for the preparation of the

Jones reagent and its application in the oxidation of a representative secondary alcohol.

Principle and Mechanism
The Jones reagent contains chromic acid (H₂CrO₄), which is the active oxidizing species. The

reaction proceeds through the formation of a chromate ester intermediate upon reaction of the

alcohol with chromic acid. This ester then undergoes an E2-like elimination, where a base

(such as water) removes the proton from the alcohol's alpha-carbon, leading to the formation of

the ketone, a reduced chromium(IV) species, and water. The characteristic color change of the

reaction mixture from orange (Cr⁶⁺) to green (Cr³⁺) indicates the progress and completion of

the oxidation.
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Quantitative Data Summary
The following table summarizes typical reaction parameters for the Jones oxidation of

Cyclooctanol to Cyclooctanone, a representative example of this transformation.

Parameter Value Notes

Substrate Cyclooctanol
A representative secondary

alcohol.

Solvent Acetone

The low solvent power of

acetone can be a limitation for

some substrates.

Oxidizing Agent
Jones Reagent (from CrO₃ and

H₂SO₄)

A 2.67 M solution is commonly

used.

Reaction Temperature 0-10 °C (during addition)

The reaction is highly

exothermic and requires

cooling to control the rate.

Reaction Time ~2 hours

The oxidation itself is almost

instantaneous; time accounts

for addition and workup.

Quenching Agent Isopropyl alcohol (2-propanol)

Added to destroy excess

oxidant, indicated by the

disappearance of the orange

color.

Typical Yield 84-86%
Yields are generally high for

this reaction.

Experimental Protocols
4.1 Preparation of Jones Reagent (2.67 M)

This protocol describes the preparation of the Jones reagent from chromium trioxide.

Materials:
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Chromium trioxide (CrO₃)

Concentrated sulfuric acid (H₂SO₄)

Deionized water

Ice bath

Beaker or Erlenmeyer flask

Procedure:

In a 500 mL beaker, dissolve 25 g (0.25 mol) of chromium trioxide in 75 mL of deionized

water.

Place the beaker in an ice-water bath and allow the solution to cool to between 0 and 5 °C.

With careful stirring, slowly add 25 mL of concentrated sulfuric acid to the solution, ensuring

the temperature is maintained below 20 °C.

Once the addition is complete, store the resulting orange-red solution in a clearly labeled

container.

4.2 General Protocol for Oxidation of a Secondary Alcohol (e.g., Cyclooctanol)

This protocol provides a step-by-step method for the oxidation of a secondary alcohol to a

ketone.

Materials:

Secondary alcohol (e.g., Cyclooctanol)

Acetone (reagent grade)

Jones Reagent (prepared as in 4.1)

Isopropyl alcohol

Sodium bicarbonate (NaHCO₃), saturated solution
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Ether (or other suitable extraction solvent)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottomed flask, magnetic stirrer, dropping funnel, ice bath

Procedure:

Setup: In a round-bottomed flask equipped with a magnetic stirrer, dissolve the secondary

alcohol (e.g., 10 g of cyclooctanol) in 100 mL of acetone.

Cooling: Cool the solution in an ice bath to 0-10 °C.

Oxidation: Add the Jones reagent dropwise from a dropping funnel to the stirred acetone

solution. Maintain the temperature below 20 °C. Continue the addition until the orange color

of the reagent persists for about 15-20 minutes, indicating that the alcohol has been

completely consumed.

Quenching: Quench the excess oxidant by adding isopropyl alcohol dropwise until the

orange color disappears and a green solution remains.

Neutralization: Carefully add saturated sodium bicarbonate solution in small portions to

neutralize the excess sulfuric acid. Stir vigorously until the pH of the mixture is neutral.

Extraction: Decant the supernatant solution from the green chromium salts. Wash the salts

with two portions of acetone and combine the organic layers. Remove the acetone via rotary

evaporation. Add water to the residue and extract the ketone product with ether (3 x 50 mL).

Drying and Concentration: Combine the ether extracts, wash with brine, and dry over

anhydrous magnesium sulfate. Filter the drying agent and concentrate the filtrate under

reduced pressure to yield the crude ketone.

Purification: The crude product can be purified by distillation or flash column chromatography

as required.

Safety Precautions
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Toxicity and Carcinogenicity: Chromium(VI) compounds are highly toxic, corrosive, and

carcinogenic. Always handle these reagents in a well-ventilated fume hood.

Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety

goggles or a face shield, and chemical-resistant gloves.

Handling: Avoid inhalation of dust or aerosols and prevent contact with skin and eyes. Do not

handle the material until all safety precautions have been read and understood.

Fire Hazard: Jones reagent is a strong oxidizer and may cause fires if it comes into contact

with combustible materials. Keep away from organic solvents, oils, and greases.

Waste Disposal: All chromium-containing waste must be collected in a designated hazardous

waste container and disposed of according to institutional and local regulations. Do not pour

down the drain.

Visualizations

Experimental Workflow for Jones Oxidation
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Simplified Mechanism of Oxidation
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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